Cas no 111198-32-4 (1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-)

1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-, is a benzimidazole derivative featuring a phenylthio-methyl substituent at the 1-position and a phenyl group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization. The presence of both phenyl and phenylthio-methyl groups enhances its potential as an intermediate in the development of biologically active molecules, particularly in medicinal chemistry applications. Its stability and reactivity make it suitable for use in heterocyclic compound synthesis, where precise modifications are required. The compound's well-defined structure ensures reproducibility in research and industrial processes.
1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]- structure
111198-32-4 structure
Product Name:1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-
CAS No:111198-32-4
MF:C20H16N2S
MW:316.419443130493
CID:3609659
PubChem ID:3728955
Update Time:2025-08-05

1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-
    • 2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
    • starbld0010814
    • 2-phenyl-1-(phenylsulfanylmethyl)benzimidazole
    • 2-Phenyl-1-(phenylthiomethyl)benzimidazole
    • 111198-32-4
    • phenyl (2-phenyl-1H-benzimidazol-1-yl)methyl sulfide
    • 2-Phenyl-1-((phenylthio)methyl)-1H-benzo[d]imidazole
    • 2-Phenyl-1-[(phenylthio)methyl]-1H-benzimidazole
    • AE-018/31858022
    • Inchi: 1S/C20H16N2S/c1-3-9-16(10-4-1)20-21-18-13-7-8-14-19(18)22(20)15-23-17-11-5-2-6-12-17/h1-14H,15H2
    • InChI Key: XQRYOFCCIBGASQ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)N(CSC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 316.10341969Da
  • Monoisotopic Mass: 316.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 43.1Ų

1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1250528-250mg
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
250mg
$495 2024-06-05
1PlusChem
1P01F83M-250mg
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
250mg
$278.00 2023-12-26
A2B Chem LLC
AX89154-250mg
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
250mg
$255.00 2024-04-20
A2B Chem LLC
AX89154-1g
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
1g
$695.00 2024-04-20
eNovation Chemicals LLC
Y1250528-1g
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
1g
$1190 2024-06-05
eNovation Chemicals LLC
Y1250528-1g
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
1g
$1260 2025-02-21
eNovation Chemicals LLC
Y1250528-250mg
2-Phenyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
111198-32-4 95%
250mg
$505 2025-02-21

1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]- Related Literature

Additional information on 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-

1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl] (CAS No. 111198-32-4): A Comprehensive Overview

The compound 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl], identified by the CAS registry number 111198-32-4, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery, material science, and analytical chemistry. The structure of this compound features a benzimidazole core with a phenyl group at position 2 and a (phenylthio)methyl substituent at position 1, making it a unique derivative with distinct chemical and biological characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzimidazole derivatives, including 2-phenylbenzimidazoles, through various methodologies such as condensation reactions, cyclization processes, and microwave-assisted synthesis. These methods have not only improved the yield and purity of the compounds but also opened up new avenues for functionalization and structural diversification. The introduction of the (phenylthio)methyl group in this compound adds a sulfur-containing moiety, which can significantly influence its electronic properties, reactivity, and biological activity.

In terms of biological activity, benzimidazole derivatives have been extensively studied for their potential as anti-inflammatory agents, anticancer drugs, and antimicrobial agents. The presence of the sulfur atom in the side chain of this compound may enhance its ability to interact with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of sulfur-containing heterocycles in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME). This makes 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl] a promising candidate for further exploration in drug development.

The electronic properties of this compound are also worth noting. The conjugated system within the benzimidazole ring can lead to interesting optical and electronic behaviors. Recent research has explored the use of benzimidazole derivatives in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The introduction of electron-donating or withdrawing groups can further tune these properties, making this compound a valuable building block for advanced materials.

In addition to its potential applications in medicine and materials science, benzimidazole derivatives are also valuable tools in analytical chemistry. For instance, they can serve as ligands in metalloporphyrin complexes or act as fluorescent probes for sensing applications. The unique structure of 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl] may offer new opportunities for designing highly sensitive sensors or selective recognition systems.

The synthesis and characterization of this compound have been reported in several recent studies. Researchers have employed various techniques such as X-ray crystallography to determine its molecular structure and spectroscopic methods like UV-vis spectroscopy to study its electronic transitions. These studies provide valuable insights into the physical properties of the compound and its potential applications.

In conclusion, 1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl] (CAS No. 111198-32-4) is a versatile compound with a rich structural framework that offers numerous possibilities for chemical modification and functionalization. Its unique combination of aromaticity, sulfur functionality, and heterocyclic core makes it an attractive target for researchers across various disciplines. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.